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Compound of Interest

Compound Name: YM-75440

Cat. No.: B15570465

Get Quote

An In-depth Technical Guide to the Molecular Structure of YM-75440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, synthesis,

and biological activity of YM-75440, a potent, orally active squalene synthase inhibitor.

Core Molecular Attributes
YM-75440, with the chemical name N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-yl)oxy]propan-1-

amine, is a novel propylamine derivative. Its fundamental molecular and physical properties are

summarized below.

Property Value

Molecular Formula C₂₅H₂₆N₂O

Molecular Weight 370.5 g/mol

IUPAC Name
N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-

yl)oxy]propan-1-amine
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Synthesis
The synthesis of YM-75440 and related propylamine derivatives has been described in the

scientific literature. While the specific, step-by-step protocol for YM-75440 is detailed within

dedicated publications, the general approach involves the synthesis of novel propylamine

derivatives.

Biological Activity and Mechanism of Action
YM-75440 is a potent inhibitor of squalene synthase, a key enzyme in the cholesterol

biosynthesis pathway.[1] Squalene synthase catalyzes the first committed step in cholesterol

formation. By inhibiting this enzyme, YM-75440 effectively reduces the synthesis of cholesterol.

Quantitative Biological Data
The inhibitory activity of YM-75440 against squalene synthase has been quantified,

demonstrating its high potency.

Parameter Value Cell Line/Source

IC₅₀ 63 nM HepG2 cells

In preclinical studies using rat models, oral administration of YM-75440 has been shown to

significantly lower both plasma total cholesterol and plasma triglyceride levels.[1] A noteworthy

characteristic of YM-75440 is its reduced tendency to elevate plasma transaminase levels,

suggesting a favorable safety profile compared to some other lipid-lowering agents.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of YM-75440 and the squalene synthase

inhibition assay are available in the primary research literature. The following provides a

general overview of the likely methodologies.

Squalene Synthase Inhibition Assay (General Protocol)
The inhibitory effect of YM-75440 on squalene synthase activity is typically determined using

an in vitro assay with the enzyme derived from a relevant source, such as human hepatoma
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HepG2 cells.
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Click to download full resolution via product page

Caption: Inhibition of Squalene Synthase by YM-75440.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [understanding the molecular structure of YM-75440].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570465/docs#understanding-the-molecular-
structure-of-ym-75440]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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